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An In-Depth Technical Guide to 1-O-Hexadecyl-2-
O-acetyl-sn-glycerol

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-O-Hexadecyl-2-O-acetyl-sn-glycerol is a synthetic diacylglycerol (DAG) analog that plays a
significant role in biomedical research, primarily as an inhibitor of Protein Kinase C (PKC). Its
structure, comprising a stable ether linkage at the sn-1 position, makes it a valuable tool for
dissecting lipid-mediated signaling pathways. This document provides a comprehensive
overview of its physical and chemical properties, its mechanism of action in key signaling
cascades, and detailed experimental protocols for its synthesis and application in biological
assays.

Physical and Chemical Properties

1-O-Hexadecyl-2-O-acetyl-sn-glycerol is a well-characterized lipid molecule. Its properties
are summarized in the table below. The presence of the ether-linked hexadecyl group confers
metabolic stability compared to its diacyl counterparts, which are readily hydrolyzed by lipases.
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Property Value Citations
Molecular Formula C21H4204 [1112]
Molecular Weight 358.6 Da [1][2]
CAS Number 77133-35-8, 99945-82-1 [11[2]
Purity Typically 295% [1112]
Appearance White to off-white solid

Solubility Soluble in ethanol and acetone  [2][3]

N Store at -20°C under
Storage Conditions ) ] N [2][4]
desiccating conditions

- Can be stored for up to 12
Stability . [2]
months at -20°C

Biological Activity and Signaling Pathways

The primary biological function of 1-O-Hexadecyl-2-O-acetyl-sn-glycerol is its role as a
diacylglycerol antagonist, which allows it to modulate the activity of the Protein Kinase C (PKC)
family of enzymes.

Inhibition of Protein Kinase C (PKC)

PKC is a family of serine/threonine kinases that are critical components of numerous signal
transduction pathways, regulating processes such as cell growth, differentiation, and apoptosis.
Activation of classical and novel PKC isoforms is typically dependent on the binding of
diacylglycerol (DAG) to their C1 domain. 1-O-Hexadecyl-2-O-acetyl-sn-glycerol acts as a
competitive inhibitor at this site.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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O-acetyl-sn-glycerol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b054517#physical-and-chemical-properties-of-1-0-
hexadecyl-2-0-acetyl-sn-glycerol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://pubmed.ncbi.nlm.nih.gov/8691486/
https://pubmed.ncbi.nlm.nih.gov/8691486/
https://pubmed.ncbi.nlm.nih.gov/8691486/
https://pubmed.ncbi.nlm.nih.gov/8691486/
https://pubmed.ncbi.nlm.nih.gov/3245264/
https://pubmed.ncbi.nlm.nih.gov/3245264/
https://www.researchgate.net/publication/19911564_Semisynthetic_Preparation_of_1-O-hexadecyl-2-acetyl-sn-glyceryl-3-phosphorylcholine_Platelet_Activating_Factor
https://www.myskinrecipes.com/shop/en/lipid-synthesis-reagents/96602--1-o-hexadecyl-2-acetyl-sn-glycerol-hag.html
https://www.benchchem.com/product/b054517#physical-and-chemical-properties-of-1-o-hexadecyl-2-o-acetyl-sn-glycerol
https://www.benchchem.com/product/b054517#physical-and-chemical-properties-of-1-o-hexadecyl-2-o-acetyl-sn-glycerol
https://www.benchchem.com/product/b054517#physical-and-chemical-properties-of-1-o-hexadecyl-2-o-acetyl-sn-glycerol
https://www.benchchem.com/product/b054517#physical-and-chemical-properties-of-1-o-hexadecyl-2-o-acetyl-sn-glycerol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b054517?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b054517?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

